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Compound of Interest

Compound Name: Exo2

Cat. No.: B10854574

The EXO2 water quality monitoring system, a product of YSI, a Xylem brand, stands as a
sophisticated and versatile platform for the collection of high-resolution in-situ water quality
data. Engineered for reliability in a spectrum of aquatic environments—from freshwater lakes
and rivers to estuaries and coastal oceans—the EXO2 sonde is a cornerstone for researchers,
scientists, and environmental monitoring professionals. Its robust design, coupled with a suite
of smart, interchangeable sensors, facilitates both short-term profiling and long-term,
unattended deployments, providing critical data for a wide range of scientific and drug
development applications.

This technical guide delves into the core features of the EXO2 system, offering a detailed
overview of its operational specifications, sensor capabilities, and data management workflows.
It is intended to serve as a comprehensive resource for users in the research and development
sectors, enabling the effective planning and execution of water quality monitoring studies.

Core System Specifications

The EXO2 sonde is the central component of the monitoring system, housing the sensors, data
logging, and communication modules. Its durable construction and user-friendly design are
tailored for demanding field conditions.
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Feature

Specification

Sensor Ports

7 universal "smart" ports (6 available when

central wiper is used)[1]

Diameter: 7.62 cm (3.00 in), Length: 71.1 cm

Dimensions )
(28.00 in)[1][2]
Weight 3.60 kg (7.90 Ib) with batteries[1][2]
Material Titanium, Xenoy®, Lexan®, 316 stainless steel

Depth Rating

Up to 250 meters (820 feet)

Operating Temperature

-5to 50°C

Storage Temperature

-20 to 80°C

Internal Memory

512 MB, capable of storing over 1,000,000

logged readings

Power Supply

4 D-cell alkaline batteries; external power

compatible

Battery Life

Approximately 90 days with a typical sensor

load logging at 15-minute intervals[1]

Communication

Bluetooth, USB, RS-232, SDI-12[3]

Smart Sensor Technology

A key feature of the EXO2 platform is its "smart" sensor technology. Each sensor is a self-

contained unit with on-board memory and processing capabilities. This allows for calibration

data to be stored directly on the sensor, enabling users to calibrate sensors in the lab and

deploy them on any EXO2 sonde in the field without the need for sonde-specific calibration.

The universal sensor ports automatically recognize the connected sensor type.

Data Flow and System Integration

The EXO2 system is designed for seamless data acquisition and integration into various

workflows. The following diagram illustrates the typical data flow from the sensor to the end-

user.
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Data flow from the EXO2 sonde to various user interfaces.

Quantitative Sensor Specifications

The EXO2 sonde can be configured with a variety of sensors to measure numerous water

quality parameters. The following tables summarize the key performance specifications for the

most common Sensors.

~ onductivi :

Parameter Range Accuracy Resolution
0 to 100 mS/cm:
+0.5% of reading or
o 0.001 mS/cm 0.0001 to 0.01 mS/cm
Conductivity 0 to 200 mS/cm ) )
(whichever is greater);  (range dependent)
100 to 200 mS/cm:
+1% of reading
Temperature -51t0 50°C +0.01°C 0.001°C
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Optical Dissolved Oxygen Sensor

Parameter Range Accuracy Resolution

0 to 200%: +1% of
reading or 1%
% Saturation 0 to 500% saturation (whichever 0.1%
is greater); 200 to
500%: +5% of reading

0to 20 mg/L: £0.1
mg/L or 1% of reading

mg/L 0 to 50 mg/L (whichever is greater);  0.01 mg/L
20 to 50 mg/L: +5% of

reading

Turbidity Sensor

Parameter Range Accuracy Resolution

0to 999 FNU: 0.3
FNU or +2% of
Turbidity 0 to 4000 FNU reading (whichever is
greater); 1000 to 4000
FNU: 5% of reading

0.01to 0.1 FNU

(range dependent)

pH and pHIORP Sensors

Parameter Range Accuracy Resolution

0.1 pH unit within

pH 0 to 14 units +10°C of calibration 0.01 units
temperature
ORP -999 to 999 mV +20 mV 0.1 mv

Total Algae Sensor (Chlorophyll and
Phycocyanin/Phycoerythrin)
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Parameter

Range

Accuracy

Resolution

Chlorophyll

0 to 400 pg/L, 0 to
100 RFU

Linearity: r2 > 0.999
for Rhodamine WT

0.01 pg/L or 0.01 RFU

Phycocyanin (PC)

0 to 100 pg/L, O to
100 RFU

Linearity: r2 =2 0.999
for Rhodamine WT

0.01 pg/L or 0.01 RFU

Phycoerythrin (PE)

0 to 280 pg/L, 0 to
100 RFU

Linearity: r2>0.999
for Rhodamine WT

0.01 pg/L or 0.01 RFU

{DOM (fl issolved ¢ . ) s

Parameter Range Accuracy Resolution
Linearity: R2 > 0.999
fDOM 0 to 300 ppb QSE for 300 ppb Quinine 0.01 ppb QSE

Sulfate solution

Experimental Protocols

The versatility of the EXO2 sonde allows for its use in a wide array of experimental designs.
Below are detailed methodologies for two common applications.

Protocol 1: Long-Term, Unattended Monitoring of a
Freshwater Reservoir

Objective: To monitor key water quality parameters at a fixed location in a reservoir over an
extended period to assess diurnal and seasonal changes.

Methodology:
o Pre-Deployment Preparation:

o Install the desired suite of smart sensors into the EXO2 sonde (e.g.,
Conductivity/Temperature, pH, Dissolved Oxygen, Turbidity, and Total Algae).
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o Perform a multi-point calibration of each sensor in the laboratory according to the
manufacturer's guidelines using fresh, certified calibration standards.

o Install four new D-cell alkaline batteries in the sonde's battery compartment.

o Configure the sonde's internal logger to record data at a 15-minute interval. Enable the
central wiper to clean the sensors before each measurement.

o Connect the sonde to a computer running KOR software to verify sensor readings and
battery status.

Deployment:

o Select a representative monitoring location in the reservoir, away from direct shoreline

influences.

o Securely moor the EXO2 sonde to a buoy or a fixed structure at the desired depth. Ensure
the sonde is oriented vertically with the sensors facing downwards.

o Record the GPS coordinates of the deployment location.

Data Retrieval and Maintenance:

[¢]

Visit the deployment site at regular intervals (e.g., monthly) for data retrieval and
maintenance.

o Establish a wireless Bluetooth connection between the sonde and a field-ready laptop or
the EXO Handheld.

o Download the logged data from the sonde's internal memory.

o Perform a field check of the sensors against a freshly calibrated field meter to assess for
drift.

o Clean any biofouling from the sonde body and sensor guards.

o Replace batteries as needed, based on the remaining power reported in the KOR
software.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b10854574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

e Post-Processing and Analysis:
o Import the downloaded data into a data analysis software package.
o Apply any necessary quality control checks and corrections to the data.

o Analyze the time-series data to identify trends, diurnal cycles, and seasonal patterns in the

measured water quality parameters.
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Workflow for long-term, unattended water quality monitoring.
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Protocol 2: Vertical Profiling of a Stratified Water
Column

Objective: To characterize the vertical structure of a lake or coastal water body by measuring
key parameters at discrete depths.

Methodology:
o Pre-Profiling Preparation:

o Install the desired sensors (e.g., Conductivity/Temperature, Dissolved Oxygen, pH,
Turbidity, and Chlorophyll) into the EXO2 sonde. A depth sensor is mandatory for this
application.

o Perform sensor calibrations as described in Protocol 1.

o Connect the EXO2 sonde to the EXO Handheld via a field cable of sufficient length to
reach the maximum desired profiling depth.

o Ensure the EXO Handheld is fully charged.
 Profiling Procedure:
o Navigate to the desired sampling station.
o On the EXO Handheld, initiate a new "Discrete" or "Continuous” logging session.

o Lower the EXO2 sonde to just below the water surface and allow the sensors to
equilibrate for 2-3 minutes. Record the surface readings.

o Lower the sonde in discrete depth intervals (e.g., every 1 meter). At each depth, allow the
sensor readings to stabilize before recording the data point.

o Continue this process until the desired maximum depth is reached.
o Slowly retrieve the sonde, taking care to avoid entanglement of the cable.

o Data Management and Analysis:
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o Save the profiling data on the EXO Handheld.
o Transfer the data from the handheld to a computer for analysis.
o Plot the measured parameters as a function of depth to visualize the vertical profiles.

o Analyze the profiles to identify features such as the thermocline, pycnocline, and
chemocline, and to understand the vertical distribution of dissolved oxygen, phytoplankton,
and other constituents.
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Workflow for vertical profiling of a water column.
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Conclusion

The EXO2 water quality monitoring system provides a robust, reliable, and highly versatile
platform for a wide range of scientific and research applications. Its modular design, smart
sensor technology, and extended deployment capabilities empower users to collect high-quality
data with efficiency and confidence. By following standardized experimental protocols,
researchers can ensure the integrity and comparability of their data, leading to a deeper
understanding of aquatic ecosystems and the factors that influence them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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